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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562 Get Quote

The safe and compliant disposal of mesityl oxide is critical for ensuring the safety of laboratory

personnel and protecting the environment. Due to its hazardous properties, including

flammability and toxicity, mesityl oxide must be managed as a hazardous waste from the point

of generation through final disposal. Adherence to established protocols and regulatory

requirements is mandatory.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is essential to be aware of the immediate

hazards associated with mesityl oxide and to use appropriate personal protective equipment

(PPE).

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or a face shield.[1][2]

Hand Protection: Handle with chemical-resistant gloves inspected prior to use.[1][2] Dispose

of contaminated gloves after use in accordance with good laboratory practices.[1][2]

Skin and Body Protection: Wear a flame-retardant antistatic protective suit and other

protective clothing to prevent skin contact.[2][3] Emergency shower facilities should be

readily available.[4]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[2] If

ventilation is inadequate, wear respiratory protection.[1][2] For emergencies or high

concentrations, a self-contained breathing apparatus (SCBA) is necessary.[2][3]
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Step-by-Step Spill and Leak Management
In the event of a spill or leak, immediate and decisive action is required to contain the material

and prevent exposure.

Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the

spill area.[2][4]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][2][4] Use only non-sparking tools and explosion-proof equipment.[4][5]

Ensure Ventilation: Provide adequate ventilation to the area to disperse vapors.[2][4]

Contain the Spill: Prevent the spill from spreading and from entering drains, sewers, or

confined spaces.[1][3][4]

Absorb the Material: Cover the spill with a non-combustible, inert absorbent material such as

vermiculite, dry sand, or earth.[3][4][6]

Collect and Store Waste: Carefully collect the absorbed material and place it into a

designated, sealable, and properly labeled container for hazardous waste.[3][4]

Operational Disposal Plan
The ultimate disposal of mesityl oxide waste must comply with all federal, state, and local

environmental regulations.[1][7]

Waste Characterization: Mesityl oxide is classified as a flammable and toxic hazardous

waste.[2][4]

Containerization:

Do not mix mesityl oxide waste with other waste streams.

Store waste in its original container or a compatible, tightly sealed container.[4] Containers

must be clearly labeled as "Hazardous Waste" and include the name "Mesityl Oxide."

Primary Disposal Method - Incineration:
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The recommended method for disposal is to dissolve or mix the mesityl oxide with a

more flammable, combustible solvent.[1]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and a scrubber to neutralize harmful combustion byproducts.[1][2] Extra care must be

taken during ignition due to the material's high flammability.[1]

Use of a Licensed Disposal Company:

Alternatively, surplus and non-recyclable mesityl oxide solutions should be offered to a

licensed and approved waste disposal company.[1][2][5] These professionals are

equipped to handle and transport hazardous materials safely.

Contaminated Materials:

Any materials contaminated with mesityl oxide, including empty containers, PPE, and

absorbent materials, must be handled as hazardous waste and disposed of in the same

manner as the product itself.[1]

Quantitative Hazard and Regulatory Data
For quick reference, the following table summarizes key quantitative data for mesityl oxide,

crucial for safety assessments and logistical planning.
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Parameter Value

UN Number 1229[1]

Hazard Class 3 (Flammable Liquid)

Packing Group III

Flash Point 25°C - 31°C (77°F - 87.8°F)[1][3][5]

Explosive Limits in Air 1.4% - 10.1% by volume[1][3][5]

ACGIH TLV-TWA (8-hr) 15 ppm[3][8]

ACGIH STEL (15-min) 25 ppm[3][8]

NIOSH TWA (10-hr) 10 ppm (40 mg/m³)[8]

OSHA PEL TWA (8-hr) 25 ppm (100 mg/m³)[8]

Mesityl Oxide Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper and safe

disposal of mesityl oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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